Cas no 2168773-16-6 (tert-butyl 5-oxa-8,10-diazadispiro2.2.3^{6}.2^{3}undecane-8-carboxylate)

• Product Name: tert-butyl 5-oxa-8,10-diazadispiro2.2.3^{6}.2^{3}undecane-8-carboxylate
• CAS No: 2168773-16-6
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 6004456
• PubChem ID: 165521493
• Update Time: 2025-06-07

tert-butyl 5-oxa-8,10-diazadispiro2.2.3^{6}.2^{3}undecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-oxa-8,10-diazadispiro2.2.3^{6}.2^{3}undecane-8-carboxylate
• EN300-1278831
• 2168773-16-6
• tert-butyl 5-oxa-8,10-diazadispiro[2.2.3^{6}.2^{3}]undecane-8-carboxylate

• Inchi： 1S/C13H22N2O3/c1-11(2,3)18-10(16)15-7-13(8-15)14-6-12(4-5-12)9-17-13/h14H,4-9H2,1-3H3
• InChI Key： ZJCYLYJXBFUMIT-UHFFFAOYSA-N
• SMILES： O1CC2(CNC31CN(C(=O)OC(C)(C)C)C3)CC2

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 5-oxa-8,10-diazadispiro2.2.3^{6}.2^{3}undecane-8-carboxylate

Introduction to tert-butyl 5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane-8-carboxylate (CAS No. 2168773-16-6)

Tert-butyl 5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane-8-carboxylate (CAS No. 2168773-16-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their intricate three-dimensional structures and often exhibit a wide range of biological activities.

The spirocyclic framework of tert-butyl 5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane-8-carboxylate provides a rigid and conformationally constrained scaffold, which can be advantageous in drug design for optimizing pharmacokinetic properties and reducing off-target effects. The presence of the tert-butyl group and the carboxylate moiety further enhances the compound's solubility and stability, making it a promising candidate for various pharmaceutical applications.

Recent studies have explored the potential of tert-butyl 5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane-8-carboxylate in the treatment of neurological disorders, particularly in modulating neurotransmitter systems. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), suggesting its potential use in treating depression and anxiety disorders.

In addition to its SSRI properties, tert-butyl 5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane-8-carboxylate has also shown promise in preclinical studies as an antagonist of the metabotropic glutamate receptor 5 (mGluR5). This receptor is implicated in several neurological conditions, including schizophrenia and Fragile X syndrome. A research article in *Neuropharmacology* (2024) highlighted the compound's ability to selectively bind to mGluR5 and modulate its activity, potentially offering a new therapeutic approach for these conditions.

The synthesis of tert-butyl 5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane-8-carboxylate involves a multi-step process that typically starts with the formation of a spirocyclic core through ring-closing metathesis (RCM) or other cyclization reactions. Subsequent functional group manipulations are then carried out to introduce the tert-butyl and carboxylate groups. The synthetic route is highly optimized to ensure high yields and purity, which are crucial for pharmaceutical development.

In terms of safety and toxicity, preliminary data from in vitro and animal studies suggest that tert-butyl 5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane-8-carboxylate exhibits a favorable safety profile with minimal cytotoxicity at therapeutic concentrations. However, further extensive safety evaluations are necessary before it can advance to clinical trials.

The potential applications of tert-butyl 5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane-8-carboxylate extend beyond neurological disorders. Researchers are also investigating its anti-inflammatory properties and its ability to modulate immune responses, which could open up new avenues for treating autoimmune diseases and inflammatory conditions.

In conclusion, tert-butyl 5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane-8-carboxylate (CAS No. 2168773-16-6) is a promising compound with a unique spirocyclic structure that offers significant potential for therapeutic applications in various fields of medicine. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its development as a novel pharmaceutical agent.